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Compound of Interest

Compound Name:
2-Bromo-4-chlorophenylacetic

acid

Cat. No.: B1288859 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-4-chlorophenylacetic Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-4-chlorophenylacetic
acid (CAS No. 52864-56-9).[1][2] Adherence to these procedures is essential for ensuring

personal safety and environmental protection.

Hazard Identification
2-Bromo-4-chlorophenylacetic acid is a halogenated aromatic organic acid. While a specific,

comprehensive safety data sheet (SDS) is not widely available, data from structurally similar

compounds indicate it should be handled as a hazardous substance.[1][3] The primary hazards

include:

Skin Irritation: Causes skin irritation, and potentially severe burns with prolonged contact.[3]

[4][5]

Eye Damage: Causes serious eye irritation and may risk serious damage.[3][4][5]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][4]

Acute Toxicity: May be harmful if swallowed.[6]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling this compound.[6] All PPE should be

inspected before use and removed carefully to avoid skin contact.[7]
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PPE Category Specification Rationale

Eye & Face Protection

ANSI-approved chemical

safety goggles.[8] A face shield

should be worn in conjunction

with goggles when there is a

high risk of splashing or dust

generation.[6][9][10]

Protects against splashes and

airborne particles that can

cause serious, irreversible eye

damage.[11]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber for

incidental contact).[8] For

prolonged contact or

immersion, consider more

robust options like Neoprene

or Butyl rubber.[8][11][12]

Prevents skin contact, which

can lead to irritation and

chemical burns.[6]

Body Protection

A fully buttoned lab coat is the

minimum requirement.[8] For

transfers of larger quantities, a

chemical-resistant apron

should be worn over the lab

coat.

Protects skin and personal

clothing from contamination.

[11]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood.

[3][6][8] If ventilation is

inadequate, a NIOSH-

approved respirator with

organic vapor/acid gas

cartridges is required.[5][6]

Minimizes the inhalation of

dust and vapors, which can

cause respiratory irritation.[3]

Footwear
Closed-toe shoes are required

at all times in the laboratory.[9]

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure
Preparation:
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Ensure a certified chemical fume hood is operational.[6]

Verify that an eyewash station and safety shower are accessible and unobstructed.[3][4]

Clear the work area of all unnecessary items and clutter.[6]

Assemble all necessary equipment and reagents within the fume hood.

Handling and Use:

Conduct all manipulations of the solid compound, including weighing and transferring,

inside the fume hood to contain dust.[13][14]

When weighing, use a tared container to minimize the transfer of the substance.

Avoid generating dust during handling.[7][15] Use appropriate tools to carefully transfer the

chemical.

Keep the container tightly closed when not in use.[3]

Wash hands thoroughly with soap and water after handling is complete and before leaving

the laboratory.[3][7]

Storage:

Store in a tightly-closed, properly labeled container.[3]

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as

strong bases and oxidizing agents.[3][4]

Store in a designated corrosives or acids cabinet.[9][14]

Emergency Procedures: Spill and Exposure
Response
If Exposed:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][14] Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

plenty of water for at least 15 minutes.[3][14] Seek medical attention if irritation persists.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][14]

Ingestion: Do NOT induce vomiting.[3][7] Rinse the mouth with water and seek immediate

medical attention.[3][7]

If Spilled:

Follow the logical workflow outlined in the diagram below. For a small spill of solid material,

avoid generating dust.[7] Carefully sweep up the material and place it into a suitable, labeled

container for hazardous waste disposal.[8][13] Decontaminate the area with a suitable

solvent, collecting the rinsate as hazardous waste.[6]
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Caption: Workflow for managing a 2-Bromo-4-chlorophenylacetic acid spill.
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Disposal Plan
Chemical waste must be managed according to institutional and local environmental

regulations.

Segregation: Collect all waste containing 2-Bromo-4-chlorophenylacetic acid, including

contaminated consumables and spill cleanup materials, in a designated hazardous waste

container. As a halogenated organic compound, this waste must be segregated from non-

halogenated chemical waste.[6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and the associated hazards (e.g., "Corrosive," "Irritant").

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EHS) office or a licensed hazardous waste disposal company.[3][7] Do not dispose of

this chemical down the drain or in regular trash.[3][7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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